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Compound of Interest

Cholecystokinin octapeptide (1-4)
Compound Name:

(desulfated)
CAS No.: 80790-40-5
Cat. No.: B1433927

Get Quote

Introduction & Translational Relevance

The Cholecystokinin-tetrapeptide (CCK-4) challenge is a high-fidelity translational model for
Panic Disorder (PD). Unlike general anxiety models (e.g., Elevated Plus Maze baseline), the
CCK-4 challenge mimics the explosive onset of a panic attack.

In humans, a bolus injection of CCK-4 reliably induces panic attacks in PD patients and, at
higher doses, in healthy volunteers. In rodents, it elicits distinct panic-like behaviors: flight
responses, freezing, and 22-kHz ultrasonic vocalizations (USVSs).

Key Differentiator: This model specifically targets the CCK-B receptor (also known as CCK-2),
distinguishing it from GABA-centric anxiety models. It is the industry standard for screening
"anti-panic" compounds versus general anxiolytics.

Mechanism of Action

Understanding the signaling cascade is vital for interpreting data. CCK-4 is a selective agonist
for the CCK-B receptor, predominantly located in the basolateral amygdala, hippocampus, and
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brainstem (Periaqueductal Gray).

Signaling Pathway Diagram
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Figure 1: CCK-4 binds to Gg-coupled CCK-B receptors, triggering an IP3-mediated Calcium
spike that depolarizes panic-circuitry neurons.[1][2][3][4][5]

Pre-Experimental Setup & Prerequisites
Animal Selection

o Species:Rats (Wistar or Sprague-Dawley) are preferred over mice for this specific protocol
due to their robust and quantifiable 22-kHz Ultrasonic Vocalizations (USVS), a critical readout
for panic vs. anxiety.

» Sex: Males are standard to avoid estrous cycle variability in anxiety baselines, though
inclusion of females is increasingly required (note: females may show higher sensitivity).

Compound Preparation (CRITICAL)

CCK-4 is a peptide and is highly unstable in solution.
e Solvent: Saline (0.9% NacCl).[6]

o Preparation: Dissolve immediately before use. Do not store frozen aliquots of dissolved
peptide for more than 24 hours.

o Oxidation: Peptides oxidize rapidly. If the solution turns cloudy or slightly yellow, discard.

Dosage Strategy

Dose-response can vary by strain. Run a pilot study with the following groups:

e Low: 0.2 mg/kg (i.p.)
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e Medium: 0.5 mg/kg (i.p.) — Standard Starting Point

e High: 1.0 - 2.0 mg/kg (i.p.)

Experimental Protocol: The "Immediate Challenge™

The failure mode for most CCK-4 studies is the Time Window. CCK-4 has a biological half-life
of minutes. Testing must occur immediately post-injection.

Workflow Diagram
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Figure 2: The critical "Panic Window" opens immediately after CCK-4 injection. Delays >1
minute result in false negatives.

Step-by-Step Procedure

e Habituation (Days 1-3): Handle animals for 5 mins/day. This lowers baseline stress
corticosterone.[4] Without this, handling stress will mask the CCK-4 panic spike.

e Pre-Treatment (T minus 30 min): Administer the candidate drug (Test) or Vehicle (Control).

o Note: If testing SSRIs, chronic dosing (14+ days) is usually required. Acute SSRIs often
fail in this model.

e The Challenge (T = 0): Inject CCK-4 (0.5 mg/kg i.p.).

o Immediate Transfer: Within 30 seconds, place the rat into the testing arena (Open Field or
Elevated Plus Maze).

e Recording (T = 0 to 5 min): Record behavior for exactly 5 minutes. The panic response is
transient.

Key Readouts & Data Analysis
Ultrasonic Vocalizations (USVs) - The "Panic" Signal

Rats emit two distinct calls. You must filter for the 22-kHz band.

. Emotional Interpretation

Call Type Frequency Duration .

State in CCK-4

Appetitive / Decrease
50-kHz 35-80 kHz Short (<50ms) ]

Social expected

_ _ SIGNIFICANT
22-kHz 18-32 kHz Long (>300ms) Aversive / Panic
INCREASE
Protocol:

o Use a bat detector or specialized microphone (e.g., Avisoft).
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e Set Bandpass filter: 18 kHz — 30 kHz.

o Endpoint: Total duration (s) of 22-kHz calls in the first 5 minutes.

Expected CCK-4 Drug Reversal
Effect (Goal)

Parameter Definition

] Total immobility
Freezing T Increase (>30s total) Decrease
(except respiration)

Open Arm Time Time spent in open
Decrease (near zero) Increase
(EPM) arms
) Jumps or high-velocity )
Flight Attempts Increase (explosive) Decrease

wall rears

Validation & Controls

Every experiment must include these controls to be valid.

Positive Controls (Validation)

» Benzodiazepines: Alprazolam (0.5 - 1.0 mg/kg) or Diazepam (1.0 - 2.0 mg/kg).
o Effect: Should completely abolish CCK-4 induced freezing and USVs.
o CCK-B Antagonists: L-365,260 (Selective CCK-B antagonist).[5]

o Effect: Blocks the receptor directly; mechanistic control.

Negative Controls

e Vehicle-Vehicle: (Saline + Saline). Establishes baseline anxiety.

e Vehicle-CCK4: (Saline + CCK-4). Establishes the "Panic Window."

Troubleshooting & Optimization
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Issue: High variability in freezing behavior.

e Cause: Inconsistent injection site or handling stress.

o Fix: Ensure true i.p. injection (check for drawbacks). Increase habituation days.
Issue: No response to CCK-4.

o Cause: Peptide degradation.[7]

e Fix: CCK-4 must be fresh. If the powder has been opened and stored at room temp, it is
likely inactive. Buy small aliquots (1mg) and use single-use vials.

Issue: "Anxiety" vs. "Panic" confusion.

« Clarification: If the animal avoids open arms but moves normally, it is anxiety. If the animal
freezes completely or emits 22-kHz calls, it is panic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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